molecular formula C21H24N2O2 B8599572 3-[2-(4-Hydroxy-4-phenylpiperidin-1-yl)ethyl]-1H-indol-5-ol CAS No. 61751-64-2

3-[2-(4-Hydroxy-4-phenylpiperidin-1-yl)ethyl]-1H-indol-5-ol

Cat. No.: B8599572
CAS No.: 61751-64-2
M. Wt: 336.4 g/mol
InChI Key: XICRPROVDNLYGT-UHFFFAOYSA-N
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Description

3-[2-(4-Hydroxy-4-phenylpiperidin-1-yl)ethyl]-1H-indol-5-ol is a useful research compound. Its molecular formula is C21H24N2O2 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

61751-64-2

Molecular Formula

C21H24N2O2

Molecular Weight

336.4 g/mol

IUPAC Name

3-[2-(4-hydroxy-4-phenylpiperidin-1-yl)ethyl]-1H-indol-5-ol

InChI

InChI=1S/C21H24N2O2/c24-18-6-7-20-19(14-18)16(15-22-20)8-11-23-12-9-21(25,10-13-23)17-4-2-1-3-5-17/h1-7,14-15,22,24-25H,8-13H2

InChI Key

XICRPROVDNLYGT-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1(C2=CC=CC=C2)O)CCC3=CNC4=C3C=C(C=C4)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 10 g. of 5-benzyloxy-3-[2-(4-hydroxy-4-phenylpiperidinyl)ethyl]indole in 10 ml. of ethanol was shaken on the Parr apparatus at room temperature at an initial pressure of 50 p.s.i., using a 10% palladium on charcoal catalyst. After debenzylation was complete the solution was filtered and the catalyst washed thoroughly with three 100 ml. portions of hot ethanol. Concentration of the original filtrate gave 3 g. of an oil which solidified and was recrystallized from ethyl acetate-methanol to give 1.85 g. of material which melted at 150° C., resolidified and melted again at 235°-240° C. The combined alcohol washes on concentration gave 4 g. of a white solid which after recrystallization from ethyl acetate-methanol gave 3.4 g. of material which melted at 150° C., recrystallized and melted again at 235°-240° C. A nuclear magnetic resonance spectrum indicated the above solids to be solvated with methanol. A sample was dried in vacuo at 110° for 24 hours; the dried sample melted at 238°-240° C.
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5-benzyloxy-3-[2-(4-hydroxy-4-phenylpiperidinyl)ethyl]indole
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